Cas no 31523-62-3 (2-Propenoic acid,2-mercapto-)

• Product Name: 2-Propenoic acid,2-mercapto-
• CAS No: 31523-62-3
• MF: C₃H₄O₂S
• MW: 104.127659797668
• CID: 311938
• PubChem ID: 147388
• Update Time: 2025-04-19

2-Propenoic acid,2-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-mercapto-
• 2-sulfanylprop-2-enoic acid
• 2-mercaptoacrylic acid
• SCHEMBL370105
• mercaptopropenoic acid
• 31523-62-3
• AKOS006388121
• 2-Mercapto-2-propenoic acid
• 2-mercaptoacrylicacid
• 2-Propenoic acid, 2-mercapto-
• DTXSID40185421

• Inchi： 1S/C3H4O2S/c1-2(6)3(4)5/h6H,1H2,(H,4,5)
• InChI Key： DAWJJMYZJQJLPZ-UHFFFAOYSA-N
• SMILES： SC(=C)C(=O)O

Computed Properties

• Exact Mass: 103.99322
• Monoisotopic Mass: 103.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 250.1°Cat760mmHg
• Flash Point: 105°C
• Refractive Index: 1.524
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids